Cas no 2121515-26-0 (Methyl 6-butoxy-5-methylpyridine-3-carboxylate)

• Product name: Methyl 6-butoxy-5-methylpyridine-3-carboxylate
• CAS No: 2121515-26-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD30834060
• CID: 5074220

Methyl 6-butoxy-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-butoxy-5-methylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-butoxy-5-methyl-, methyl ester

• MDL： MFCD30834060
• Inchi： 1S/C12H17NO3/c1-4-5-6-16-11-9(2)7-10(8-13-11)12(14)15-3/h7-8H,4-6H2,1-3H3
• InChI Key： SGKNYIMQYBUUJS-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(C(=O)OC)=CN=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Topological Polar Surface Area: 48.4
• XLogP3: 2.6

Additional information on Methyl 6-butoxy-5-methylpyridine-3-carboxylate

Methyl 6-butoxy-5-methylpyridine-3-carboxylate (CAS No. 2121515-26-0): An Overview

Methyl 6-butoxy-5-methylpyridine-3-carboxylate (CAS No. 2121515-26-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine carboxylates and is characterized by its 6-butoxy and 5-methyl substituents, which confer specific chemical and biological properties.

The chemical formula of Methyl 6-butoxy-5-methylpyridine-3-carboxylate is C₁₃H₁₉NO₃, and it has a molecular weight of approximately 237.3 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 85-87°C, and it exhibits good thermal stability under standard laboratory conditions.

In the realm of pharmaceutical research, Methyl 6-butoxy-5-methylpyridine-3-carboxylate has shown promising activity as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like arthritis.

Beyond its pharmaceutical applications, Methyl 6-butoxy-5-methylpyridine-3-carboxylate has also been investigated for its use in agrochemicals. Research conducted by a team at the University of California, Davis, demonstrated that this compound exhibits strong herbicidal activity against a range of weed species. The mechanism of action involves the disruption of photosynthesis by inhibiting the electron transport chain in chloroplasts. This makes it a promising candidate for the development of new herbicides with reduced environmental impact.

In materials science, the unique chemical structure of Methyl 6-butoxy-5-methylpyridine-3-carboxylate has led to its exploration as a functional material. A study published in Advanced Materials in 2020 highlighted its potential as a ligand for metal complexes used in catalytic processes. The compound's ability to form stable complexes with transition metals such as palladium and platinum has been leveraged to develop highly efficient catalysts for various chemical reactions, including hydrogenation and cross-coupling reactions.

The synthesis of Methyl 6-butoxy-5-methylpyridine-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the esterification of 6-butoxy-5-methylpyridine-3-carboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The resulting product is then purified using techniques such as recrystallization or column chromatography.

Safety considerations are an essential aspect of handling any chemical compound. While Methyl 6-butoxy-5-methylpyridine-3-carboxylate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the laboratory environment.

In conclusion, Methyl 6-butoxy-5-methylpyridine-3-carboxylate (CAS No. 2121515-26-0) is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.